N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[2-[1-(3,4-dimethylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C26H25N7O4/c1-14-6-8-18(10-15(14)2)32-23-19(13-27-32)25(35)30-26(29-23)33-22(11-16(3)31-33)28-24(34)17-7-9-20(36-4)21(12-17)37-5/h6-13H,1-5H3,(H,28,34)(H,29,30,35)
• InChI Key: SIDVIODWKHQDHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C5=CC(=C(C=C5)OC)OC)C
• Molecular Formula: C26H25N7O4
• Molecular Weight: 499.5 g/mol
• CAS No.: 1171977-04-0

Description

N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C26H25N7O4 and its molecular weight is 499.531. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Insecticidal and Antibacterial Potential

The compound has shown promising results in the field of pest control and antibacterial treatments. A study highlighted the insecticidal and antimicrobial potential of related pyrimidine-linked pyrazole heterocyclic compounds. These compounds were synthesized using a microwave irradiative cyclocondensation technique and exhibited significant insecticidal activity against Pseudococcidae insects and antibacterial potential against certain microorganisms, indicating the compound's potential in pest control and as an antibacterial agent (Deohate & Palaspagar, 2020).

Anticancer Properties

Several studies have highlighted the anticancer potential of pyrazolo[3,4-d]pyrimidin-4-one derivatives. For instance:

• Novel pyrazole derivatives with pyrazolo[4,3-d]-pyrimidine showed substantial anticancer activity, with certain compounds exhibiting higher activity than the standard drug doxorubicin. These compounds have demonstrated good to excellent antimicrobial activity as well (Hafez, El-Gazzar & Al-Hussain, 2016).
• Synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives resulted in compounds that showed significant antitumor activity against the MCF-7 human breast adenocarcinoma cell line, indicating their potential use in cancer treatment (Abdellatif, Abdelall, Abdelgawad, Ahmed & Bakr, 2014).

Neuroinflammation Imaging and Research

The pyrazolo[1,5-a]pyrimidine derivatives related to the compound have been synthesized and evaluated for their binding potential to the translocator protein 18 kDa (TSPO), which is recognized as an early biomarker of neuroinflammatory processes. The derivatives displayed high affinity for TSPO, and two of them were radiolabeled and used for positron emission tomography (PET) imaging in a rodent model of neuroinflammation, demonstrating their potential in neuroinflammation research and imaging (Damont et al., 2015).